Cas no 2227841-51-0 (methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
• CAS No: 2227841-51-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5962014
• PubChem ID: 165970360
• Update Time: 2025-05-20

methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
• 2227841-51-0
• EN300-1773900

• Inchi： 1S/C13H15NO3/c1-14-7-6-9-4-3-5-10(13(9)14)11(15)8-12(16)17-2/h3-7,11,15H,8H2,1-2H3/t11-/m0/s1
• InChI Key： QANXJMWOFPUGAZ-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate

Research Brief on Methyl (3S)-3-Hydroxy-3-(1-Methyl-1H-Indol-7-yl)Propanoate (CAS: 2227841-51-0)

Methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate (CAS: 2227841-51-0) is a chiral ester derivative with a unique indole scaffold, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and oncological pathways. The indole moiety, a privileged structure in drug design, contributes to its versatile pharmacological properties, including modulation of serotonin receptors and enzyme inhibition.

Recent studies have focused on the stereoselective synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its role as a precursor in the development of selective 5-HT_2B receptor antagonists, which are being investigated for the treatment of pulmonary hypertension and fibrotic diseases. The (3S)-configuration was found to be critical for binding affinity, with the methyl ester group enhancing metabolic stability compared to carboxylic acid analogs.

In synthetic chemistry, novel enzymatic approaches using ketoreductases have achieved >99% enantiomeric excess (ee) for the (3S)-isomer (ACS Catalysis, 2024). This green chemistry method significantly improved yield (82%) over traditional chemical reduction routes (typically 50-60% yield with 90% ee). The crystalline form (monoclinic, P2₁ space group) was characterized by X-ray diffraction, revealing intermolecular hydrogen bonding networks that may contribute to its stability.

Pharmacokinetic studies in rodent models showed favorable absorption (F = 65%) and brain penetration (brain/plasma ratio = 0.8), suggesting potential CNS applications. However, rapid ester hydrolysis was observed in human liver microsomes (t_1/2 = 15 min), prompting current research into prodrug strategies. Structure-activity relationship (SAR) analyses indicate that N-methylation of the indole nitrogen enhances metabolic stability while maintaining target engagement.

Ongoing clinical investigations are exploring derivatives of this compound as dual-acting agents for neurodegenerative diseases. A phase I trial (NCT05432891) is evaluating a carboxylesterase-resistant analog for Alzheimer's disease, with preliminary data showing good tolerability up to 200 mg daily doses. The original methyl ester prototype continues to serve as a valuable tool compound for studying indole-based pharmacophores in receptor-ligand interactions.